Cas no 28825-13-0 (1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl-)

• Product Name: 1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl-
• CAS No: 28825-13-0
• MF: C₁₄H₉ClN₂O
• MW: 256.68706202507
• CID: 1436650
• PubChem ID: 577323
• Update Time: 2025-04-20

1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl-
• HMS1602K16
• AKOS003656448
• 28825-13-0
• DB-113496
• 5-(4-Chlorophenyl)-3-phenyl-1,2,4-oxadiazole
• JPQFHXITVXSFJA-UHFFFAOYSA-N
• 5-(4-Chlorophenyl)-3-phenyl-1,2,4-oxadiazole #
• STL168969

• Inchi： 1S/C14H9ClN2O/c15-12-8-6-11(7-9-12)14-16-13(17-18-14)10-4-2-1-3-5-10/h1-9H
• InChI Key： JPQFHXITVXSFJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C2C=CC=CC=2)=NO1

Computed Properties

• Exact Mass: 256.04047
• Monoisotopic Mass: 256.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles